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Compound of Interest

1,9-Nonanediol,
Compound Name:
dimethanesulfonate

cat. No.: B1618089

A Technical Guide to 1,9-Nonanediol, Dimethanesulfonate (CAS 4248-77-5) for Researchers
and Drug Development Professionals

Introduction

1,9-Nonanediol, dimethanesulfonate, also known by synonyms such as Nonasulfan and
Nonamethylene dimethanesulfonate, is a chemical compound with the CAS number 4248-77-5.
[1] Structurally, it is a nine-carbon aliphatic chain with a methanesulfonate (mesylate) group at
each terminus. The presence of two mesylate groups, which are excellent leaving groups in
nucleophilic substitution reactions, defines this molecule as a bifunctional alkylating agent.

This technical guide provides a comprehensive overview of 1,9-nonanediol,
dimethanesulfonate, focusing on its physicochemical properties, chemical reactivity, potential
applications in research and drug development, and relevant experimental considerations. Its
role as a research chemical is primarily linked to its ability to act as a cross-linking agent, a
characteristic shared by many compounds used in cancer chemotherapy.[2][3]

Physicochemical Properties

The fundamental properties of 1,9-nonanediol, dimethanesulfonate are summarized in the
tables below. While extensive experimental data is limited, computed properties provide
valuable insights into its molecular characteristics.
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ble 1: Chemical Identii

Identifier Value

CAS Number 4248-77-5[1][4]

IUPAC Name 9-methylsulfonyloxynonyl methanesulfonate[1]
Nonasulphan, Nonasulfan, 1,9-

Synonyms Dimethanesulfonyloxynonane, Nonamethylene

dimethanesulfonate, NSC 3052[1][4]

Molecular Formula

C11H2406S2[1][4]

Canonical SMILES

CS(=0)(=0)OCCCCCCCCCOS(=0)(=0)C[1][4]

InChl

INChl=1S/C11H2406S2/c1-18(12,13)16-10-8-6-
4-3-5-7-9-11-17-19(2,14)15/h3-11H2,1-2H3[1]
[4]

InChlKey

NIYYZZQGQRDTGO-UHFFFAOYSA-N[1][4]

ble 2: C | Physicochemical .

Property Value Source
Molecular Weight 316.4 g/mol PubChem[1]
XLogP3 1.8 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 6 PubChem|[1]
Rotatable Bond Count 12 PubChem[1]
Exact Mass 316.10143083 Da PubChem[1]
Topological Polar Surface Area 104 A2 PubChem[1]

Chemical Reactivity and Mechanism of Action
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The chemical reactivity of 1,9-nonanediol, dimethanesulfonate is dominated by the two
terminal methanesulfonate esters. The mesylate ion (CH3zSOs") is a stable, weak base, making
it an excellent leaving group in Sn2 reactions. This renders the terminal carbon atoms of the
nonane chain highly electrophilic and susceptible to attack by nucleophiles.

As a bifunctional alkylating agent, the molecule can form covalent bonds at two different sites.
In a biological context, this allows it to cross-link macromolecules. The primary target for such
agents in the cell is DNA.[5] The nucleophilic N7 atom of guanine bases is particularly
susceptible to alkylation.[6] By reacting with two different guanine bases, the compound can
create either intrastrand (on the same DNA strand) or interstrand (on opposite DNA strands)
cross-links.[3][7] These cross-links disrupt the DNA double helix structure, which inhibits critical
cellular processes like DNA replication and transcription, ultimately leading to cell cycle arrest
and apoptosis (programmed cell death).[6][7]
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Figure 1. Logical flow of the alkylation reaction mechanism.
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Experimental Protocols

Specific published protocols detailing the use of 1,9-nonanediol, dimethanesulfonate are
scarce. However, its synthesis from the precursor 1,9-nonanediol follows standard organic
chemistry procedures. The following are representative conceptual protocols.

Protocol 1: Conceptual Synthesis of 1,9-Nonanediol,
Dimethanesulfonate

This protocol describes a general method for the mesylation of a diol.

Objective: To convert the terminal hydroxyl groups of 1,9-nonanediol to methanesulfonate
esters.

Materials:

e 1,9-Nonanediol (CAS 3937-56-2)

¢ Methanesulfonyl chloride (MsCI)

e Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

o Tertiary amine base (e.g., Triethylamine (TEA) or Pyridine)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

o Brine (saturated aqueous NacCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
o Magnetic stirrer, round-bottom flask, dropping funnel, ice bath
Methodology:

e Reaction Setup: Dissolve 1,9-nonanediol in anhydrous DCM in a round-bottom flask
equipped with a magnetic stir bar. Cool the flask to 0 °C in an ice bath.
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» Addition of Base: Add a slight excess (e.g., 2.2 to 2.5 equivalents) of triethylamine to the
stirred solution.

» Mesylation: Add methanesulfonyl chloride (2.1 equivalents) dropwise via a dropping funnel,
maintaining the temperature at 0 °C.

e Reaction Progression: After the addition is complete, allow the reaction to warm to room
temperature and stir for several hours (monitor by TLC).

o Workup: Quench the reaction by slowly adding water. Transfer the mixture to a separatory
funnel. Wash the organic layer sequentially with dilute HCI (to remove excess TEA),
saturated NaHCOs solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOQOea, filter, and
concentrate the solvent under reduced pressure to yield the crude product.

« Purification: Purify the crude 1,9-nonanediol, dimethanesulfonate by recrystallization or
column chromatography.

Synthesis Workflow: Mesylation
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Figure 2. General experimental workflow for diol mesylation.

Protocol 2: Purification of Precursor 1,9-Nonanediol

The purity of the starting material is crucial. An industrial patent describes a method for
purifying the precursor, 1,9-nonanediol.[8]

Objective: To purify industrial-grade 1,9-nonanediol by removing impurities.

Methodology:
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Heat and melt industrial-grade 1,9-nonanediol.[8]

Wash the molten diol with water four times.[8]

Separate the organic phase (the purified diol) from the aqueous phase.

This process was reported to significantly reduce the content of impurities like 1,8-
octanediol.[8]

Biological Activity and Toxicity

As a bifunctional alkylating agent, 1,9-nonanediol, dimethanesulfonate is expected to be

cytotoxic. This activity is the basis for the use of similar compounds in cancer therapy.[2] By
inducing DNA cross-links, the compound triggers cellular DNA damage response pathways,
which can lead to the activation of tumor suppressor proteins like p53, resulting in cell cycle
arrest and apoptosis.[3][7]

Table 3: Toxicity Data

Parameter Value Source

o Poison by ingestion and )
Description ) ] Scribd[9]
intraperitoneal routes.

Molecular Weight 316.47 Scribd[9]

Note: Detailed toxicological studies like LD50 values are not readily available in the searched
literature, but the compound is classified as a poison.[9]
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Figure 3. Simplified signaling pathway from DNA damage to apoptosis.

Applications in Research and Drug Development

The primary utility of 1,9-nonanediol, dimethanesulfonate in a research setting is as a
bifunctional cross-linking agent.

» Chemical Synthesis: It can be used to introduce a flexible, nine-carbon aliphatic linker
between two nucleophilic moieties in the synthesis of more complex molecules. Its
derivatives, such as 1,9-nonanediol dimethacrylate, are used in the production of flexible
polymers and dental resins.[10][11]
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o Cancer Research: As a DNA alkylating agent, it can serve as a tool compound to study the
mechanisms of DNA damage and repair. It is structurally analogous to other
alkanesulfonates like busulfan, which is a clinically used anticancer drug, making it relevant
for comparative mechanism-of-action studies.

o Pharmaceutical Intermediate: The C9 backbone itself is of interest in drug design. The
precursor, 1,9-nonanediol, is used in the synthesis of intermediates for the breast cancer
drug Fulvestrant, highlighting the utility of this carbon chain length in pharmacologically
active molecules.[8]

Safety and Handling

Given its nature as a reactive alkylating agent and its classification as a poison, 1,9-
nonanediol, dimethanesulfonate must be handled with appropriate caution.[9]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.

o Engineering Controls: Handle exclusively in a well-ventilated chemical fume hood to avoid
inhalation of any potential dust or vapors.

¢ Handling: Avoid contact with skin, eyes, and clothing.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, acids, and bases.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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